Cas no 1396685-93-0 (N-2-(dimethylamino)pyrimidin-5-yl-2,6-difluorobenzamide)

• Product Name: N-2-(dimethylamino)pyrimidin-5-yl-2,6-difluorobenzamide
• CAS No: 1396685-93-0
• MF: C₁₃H₁₂F₂N₄O
• MW: 278.257389068604
• CID: 5914927
• PubChem ID: 71789934
• Update Time: 2025-10-05

N-2-(dimethylamino)pyrimidin-5-yl-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)pyrimidin-5-yl-2,6-difluorobenzamide
• N-(2-(dimethylamino)pyrimidin-5-yl)-2,6-difluorobenzamide
• AKOS024539770
• VU0537540-1
• N-[2-(dimethylamino)pyrimidin-5-yl]-2,6-difluorobenzamide
• F6222-0035
• 1396685-93-0

• Inchi： 1S/C13H12F2N4O/c1-19(2)13-16-6-8(7-17-13)18-12(20)11-9(14)4-3-5-10(11)15/h3-7H,1-2H3,(H,18,20)
• InChI Key： VQOXDJKAVLCEKN-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N(C)C)N=C1)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 278.09791734g/mol
• Monoisotopic Mass: 278.09791734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.1Ų

Additional information on N-2-(dimethylamino)pyrimidin-5-yl-2,6-difluorobenzamide

Recent Advances in the Study of N-2-(dimethylamino)pyrimidin-5-yl-2,6-difluorobenzamide (CAS: 1396685-93-0)

The compound N-2-(dimethylamino)pyrimidin-5-yl-2,6-difluorobenzamide (CAS: 1396685-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and benzamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that N-2-(dimethylamino)pyrimidin-5-yl-2,6-difluorobenzamide exhibits selective inhibition against specific kinase targets, suggesting its potential as a therapeutic agent. Further investigations are underway to elucidate its binding affinity and selectivity profile.

In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetics and metabolic stability. Early-stage preclinical studies have indicated favorable absorption and distribution profiles, although further optimization may be required to enhance its bioavailability and reduce potential off-target effects. These findings underscore the importance of structural modifications to improve the compound's drug-like properties.

Another notable aspect of this research is the development of novel synthetic routes for N-2-(dimethylamino)pyrimidin-5-yl-2,6-difluorobenzamide. Recent publications have reported efficient and scalable methods for its synthesis, which could facilitate large-scale production for further biological evaluation. These advancements are critical for accelerating the compound's progression through the drug development pipeline.

Looking ahead, the potential applications of N-2-(dimethylamino)pyrimidin-5-yl-2,6-difluorobenzamide extend beyond kinase inhibition. Emerging studies are investigating its utility in other therapeutic areas, including neurodegenerative diseases and infectious diseases. The versatility of this compound highlights its significance as a valuable tool in chemical biology and a promising candidate for future drug development.

In conclusion, the ongoing research on N-2-(dimethylamino)pyrimidin-5-yl-2,6-difluorobenzamide (CAS: 1396685-93-0) underscores its potential as a multifaceted therapeutic agent. While significant progress has been made, further studies are needed to fully understand its mechanism of action, optimize its pharmacological properties, and evaluate its efficacy in vivo. The continued exploration of this compound holds great promise for advancing our understanding of kinase biology and developing novel treatments for a range of diseases.